Cas no 1324054-60-5 (2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid)
2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid
- 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid
-
- MDL: MFCD24503549
- Inchi: 1S/C10H9FO4/c1-15-10(14)7-3-2-6(4-8(7)11)5-9(12)13/h2-4H,5H2,1H3,(H,12,13)
- InChI Key: OKKGGXQDKZFZNY-UHFFFAOYSA-N
- SMILES: C1(CC(O)=O)=CC=C(C(OC)=O)C(F)=C1
2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01043662-1g |
2-[3-Fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95% | 1g |
¥5180.0 | 2023-02-27 | |
| Chemenu | CM468325-100mg |
2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95%+ | 100mg |
$411 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1612630-1g |
2-(3-Fluoro-4-(methoxycarbonyl)phenyl)acetic acid |
1324054-60-5 | 98% | 1g |
¥10374.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1612630-5g |
2-(3-Fluoro-4-(methoxycarbonyl)phenyl)acetic acid |
1324054-60-5 | 98% | 5g |
¥31857.00 | 2024-08-09 | |
| Ambeed | A1091740-1g |
2-[3-Fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95% | 1g |
$755.0 | 2024-04-24 | |
| Enamine | EN300-314028-0.05g |
2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95.0% | 0.05g |
$245.0 | 2025-03-19 | |
| Enamine | EN300-314028-0.1g |
2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95.0% | 0.1g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-314028-0.25g |
2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95.0% | 0.25g |
$524.0 | 2025-03-19 | |
| Enamine | EN300-314028-0.5g |
2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95.0% | 0.5g |
$824.0 | 2025-03-19 | |
| Enamine | EN300-314028-1.0g |
2-[3-fluoro-4-(methoxycarbonyl)phenyl]acetic acid |
1324054-60-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 |
2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid
Introduction to 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid (CAS No. 1324054-60-5)
2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1324054-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluoro-substituted phenylacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxycarbonyl functional groups in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The structural motif of 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid consists of a phenyl ring substituted at the 3-position with a fluorine atom and at the 4-position with a methoxycarbonyl group, attached to an acetic acid moiety. This specific arrangement of functional groups enhances its reactivity and makes it a versatile building block for drug discovery and development. The fluoro group, in particular, is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates, thereby playing a crucial role in optimizing drug efficacy and safety.
In recent years, there has been a surge in research focusing on the development of novel fluorinated compounds due to their enhanced bioavailability and improved pharmacological properties. 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid has been explored as a key intermediate in the synthesis of various therapeutic agents, including those targeting neurological disorders, inflammatory diseases, and cancer. Its incorporation into drug molecules has shown promising results in preclinical studies, highlighting its potential as a lead compound or scaffold for further derivatization.
One of the most compelling aspects of 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of kinase inhibitors with fluorinated phenylacetic acid derivatives, researchers have been able to enhance their binding affinity to target kinases, leading to more effective therapeutic outcomes. The methoxycarbonyl group in 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid also contributes to its stability and solubility, making it an ideal candidate for further chemical modifications.
Moreover, the fluoro-substituted phenylacetic acids have been investigated for their antimicrobial properties. The presence of the fluoro group has been shown to enhance the activity of certain antimicrobial agents by improving their ability to interact with bacterial enzymes and cell membranes. This has led to the exploration of 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid as a component in novel antibiotics and antifungal agents. The methoxycarbonyl group also plays a role in these applications by providing a site for further functionalization, allowing for the creation of more potent antimicrobial compounds.
The synthesis of 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the complexity involved in producing such specialized compounds but also underscore the importance of innovative chemical approaches in pharmaceutical research.
In conclusion, 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid (CAS No. 1324054-60-5) represents a significant advancement in medicinal chemistry due to its unique structural features and broad range of potential applications. Its role as an intermediate in the synthesis of kinase inhibitors and antimicrobial agents underscores its importance in developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic pathways for fluorinated compounds, 2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid is poised to remain at the forefront of pharmaceutical innovation.
1324054-60-5 (2-3-fluoro-4-(methoxycarbonyl)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)